Cas no 2172245-13-3 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid)

3-{2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid is a specialized synthetic intermediate primarily used in peptide and organic synthesis. Its structure incorporates both cyclopentyl and cyclobutane moieties, offering unique conformational constraints for designing bioactive molecules. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, facilitating controlled synthesis. This compound is particularly valuable in medicinal chemistry for constructing peptidomimetics or constrained analogs, where rigid backbone geometries are required. Its carboxylic acid functionality further allows for versatile derivatization, making it a useful building block for targeted modifications in drug discovery and biochemical research.
3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid structure
2172245-13-3 structure
Product Name:3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid
CAS No:2172245-13-3
MF:C27H30N2O5
MW:462.537507534027
CID:6512633
PubChem ID:165580425
Update Time:2025-06-10

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid
    • (1s,3s)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
    • 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
    • 2171447-22-4
    • EN300-1531724
    • EN300-1530880
    • 2171452-64-3
    • EN300-1531611
    • 2172245-13-3
    • (1r,3r)-3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
    • Inchi: 1S/C27H30N2O5/c30-25(28-19-13-17(14-19)26(31)32)12-16-9-10-18(11-16)29-27(33)34-15-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,16-19,24H,9-15H2,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: PUZDLAGUNOWELH-UHFFFAOYSA-N
    • SMILES: O=C(CC1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(C(=O)O)C1

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 105Ų

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1531611-0.05g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
0.05g
$2829.0 2023-07-10
Enamine
EN300-1531611-0.1g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
0.1g
$2963.0 2023-07-10
Enamine
EN300-1531611-0.25g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
0.25g
$3099.0 2023-07-10
Enamine
EN300-1531611-0.5g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
0.5g
$3233.0 2023-07-10
Enamine
EN300-1531611-1.0g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
1.0g
$3368.0 2023-07-10
Enamine
EN300-1531611-2.5g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
2.5g
$6602.0 2023-07-10
Enamine
EN300-1531611-5.0g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
5.0g
$9769.0 2023-07-10
Enamine
EN300-1531611-10.0g
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
10.0g
$14487.0 2023-07-10
Enamine
EN300-1531611-50mg
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
50mg
$2829.0 2023-09-26
Enamine
EN300-1531611-100mg
3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclobutane-1-carboxylic acid
2172245-13-3
100mg
$2963.0 2023-09-26

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid

Research Brief on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid (CAS: 2172245-13-3)

In recent years, the compound 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid (CAS: 2172245-13-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane and cyclopentyl structural motifs, has shown promising potential in drug discovery and development, particularly in the design of peptide-based therapeutics and enzyme inhibitors. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide drug development.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid, highlighting its improved yield and purity compared to previous methods. The study emphasized the compound's role as a key intermediate in the synthesis of constrained peptides, which are increasingly valued for their enhanced metabolic stability and target specificity. Additionally, molecular docking simulations suggested that the cyclobutane-1-carboxylic acid moiety may contribute to selective binding to certain protease targets, opening new avenues for therapeutic intervention.

Further research has explored the compound's potential in addressing challenging drug targets. A 2024 study published in ACS Chemical Biology investigated its incorporation into cyclic peptide scaffolds designed to inhibit protein-protein interactions (PPIs). The results demonstrated that derivatives of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid exhibited nanomolar affinity for specific PPI interfaces, with improved pharmacokinetic properties over linear peptide analogs. This finding is particularly relevant for diseases such as cancer and neurodegenerative disorders, where PPIs have been historically difficult to target with small molecules.

The compound's physicochemical properties have also been a subject of investigation. Computational analyses published in the Journal of Chemical Information and Modeling (2023) revealed that the cyclobutane ring introduces favorable conformational constraints while maintaining sufficient flexibility for target engagement. This balance between rigidity and adaptability appears to contribute to the molecule's promising bioactivity profile. Moreover, the Fmoc-protected amino group facilitates straightforward incorporation into peptide chains during automated synthesis, making it a versatile building block for medicinal chemistry applications.

Looking forward, several research groups have announced plans to explore the therapeutic potential of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclobutane-1-carboxylic acid derivatives in specific disease models. Upcoming studies are expected to focus on its application in targeted drug delivery systems and as a scaffold for developing novel protease inhibitors. The compound's unique structural features and demonstrated synthetic accessibility position it as a valuable tool for advancing peptide-based drug discovery in the coming years.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd